Cas no 478031-38-8 ((4-(4-Bromophenyl)-1H-pyrrol-3-yl)(3,4-dimethoxyphenyl)methanone)

• Product Name: (4-(4-Bromophenyl)-1H-pyrrol-3-yl)(3,4-dimethoxyphenyl)methanone
• CAS No: 478031-38-8
• MF: C₁₉H₁₆BrNO₃
• MW: 386.23924446106
• CID: 6786037
• PubChem ID: 4358814
• Update Time: 2025-05-25

(4-(4-Bromophenyl)-1H-pyrrol-3-yl)(3,4-dimethoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-4-(3,4-dimethoxybenzoyl)-1H-pyrrole
• 478031-38-8
• Bionet1_002234
• (4-(4-Bromophenyl)-1H-pyrrol-3-yl)(3,4-dimethoxyphenyl)methanone
• AKOS005088492
• Oprea1_743487
• HMS574L16
• 3L-525S
• [4-(4-bromophenyl)-1H-pyrrol-3-yl]-(3,4-dimethoxyphenyl)methanone

• Inchi： 1S/C19H16BrNO3/c1-23-17-8-5-13(9-18(17)24-2)19(22)16-11-21-10-15(16)12-3-6-14(20)7-4-12/h3-11,21H,1-2H3
• InChI Key： BBGKVNFCHKBRBM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CNC=C1C(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 385.03136g/mol
• Monoisotopic Mass: 385.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.3Ų

Additional information on (4-(4-Bromophenyl)-1H-pyrrol-3-yl)(3,4-dimethoxyphenyl)methanone

Introduction to (4-(4-Bromophenyl)-1H-pyrrol-3-yl)(3,4-dimethoxyphenyl)methanone and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (4-(4-Bromophenyl)-1H-pyrrol-3-yl)(3,4-dimethoxyphenyl)methanone, with the CAS number 478031-38-8, stands out due to its unique structural properties and potential applications. This compound, characterized by its complex aromatic and heterocyclic framework, has garnered significant attention in recent years for its role in synthetic chemistry and as a precursor in the development of novel bioactive molecules.

The molecular structure of (4-(4-Bromophenyl)-1H-pyrrol-3-yl)(3,4-dimethoxyphenyl)methanone consists of a pyrrole ring linked to a benzophenone moiety. The presence of bromine and methoxy substituents on the aromatic rings introduces a high degree of functional diversity, making it a valuable scaffold for further chemical modifications. This structural complexity not only enhances its reactivity but also opens up possibilities for designing molecules with tailored biological activities.

In the realm of pharmaceutical research, such compounds are often explored for their potential as intermediates in drug discovery. The pyrrole ring is a common feature in many bioactive molecules, including antiviral and anticancer agents. The bromine atom serves as a versatile handle for cross-coupling reactions, which are fundamental in constructing more complex molecular architectures. Similarly, the methoxy groups can be oxidized or reduced to introduce additional functional groups, further expanding the synthetic toolbox.

Recent studies have highlighted the importance of (4-(4-Bromophenyl)-1H-pyrrol-3-yl)(3,4-dimethoxyphenyl)methanone in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a key intermediate in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The ability to modify its structure allows for fine-tuning of biological activity, leading to the identification of potent and selective drug candidates.

The compound's relevance extends beyond pharmaceuticals into materials science. Its aromatic nature and electronic properties make it suitable for applications in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The bromine substituent can be used to facilitate polymerization reactions, leading to the development of new materials with enhanced properties such as conductivity and luminescence.

From a synthetic chemistry perspective, (4-(4-Bromophenyl)-1H-pyrrol-3-yl)(3,4-dimethoxyphenyl)methanone exemplifies the elegance of modern synthetic strategies. The interplay between functional groups on different aromatic rings provides a rich ground for exploring novel reaction pathways. Advances in catalytic methods have further streamlined its synthesis, making it more accessible for both academic and industrial research.

The use of computational chemistry has also played a significant role in understanding the reactivity and potential applications of this compound. Molecular modeling studies have provided insights into how modifications to its structure can influence its biological activity. These computational approaches complement experimental work by predicting outcomes before they are synthesized in the lab.

In conclusion, (4-(4-Bromophenyl)-1H-pyrrol-3-yl)(3,4-dimethoxyphenyl)methanone is a multifaceted compound with broad applications across various fields of chemistry. Its unique structural features and functional diversity make it an invaluable tool for researchers aiming to develop new drugs, materials, and synthetic methodologies. As our understanding of its properties continues to grow, so too will its impact on scientific innovation.